Isochromophilone I
Isochromophilone I
Isochromophilone I is a natural product found in Penicillium multicolor and Penicillium with data available.
Brand Name:
Vulcanchem
CAS No.:
154037-52-2
VCID:
VC21118767
InChI:
InChI=1S/C23H25ClO5/c1-6-12(2)9-13(3)7-8-15-10-16-17(11-28-15)19-18(14(4)25)22(27)29-23(19,5)21(26)20(16)24/h7-12,18-19H,6H2,1-5H3/b8-7+,13-9+/t12-,18-,19-,23+/m0/s1
SMILES:
CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C3(C(C2=CO1)C(C(=O)O3)C(=O)C)C)Cl
Molecular Formula:
C23H25ClO5
Molecular Weight:
416.9 g/mol
Isochromophilone I
CAS No.: 154037-52-2
Cat. No.: VC21118767
Molecular Formula: C23H25ClO5
Molecular Weight: 416.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isochromophilone I is a natural product found in Penicillium multicolor and Penicillium with data available. |
|---|---|
| CAS No. | 154037-52-2 |
| Molecular Formula | C23H25ClO5 |
| Molecular Weight | 416.9 g/mol |
| IUPAC Name | (6aR,9R,9aR)-9-acetyl-5-chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-6a-methyl-9,9a-dihydrofuro[2,3-h]isochromene-6,8-dione |
| Standard InChI | InChI=1S/C23H25ClO5/c1-6-12(2)9-13(3)7-8-15-10-16-17(11-28-15)19-18(14(4)25)22(27)29-23(19,5)21(26)20(16)24/h7-12,18-19H,6H2,1-5H3/b8-7+,13-9+/t12-,18-,19-,23+/m0/s1 |
| Standard InChI Key | BFKHRJFETIBYAU-WJKJBVSTSA-N |
| Isomeric SMILES | CC[C@H](C)/C=C(\C)/C=C/C1=CC2=C(C(=O)[C@]3([C@@H](C2=CO1)[C@@H](C(=O)O3)C(=O)C)C)Cl |
| SMILES | CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C3(C(C2=CO1)C(C(=O)O3)C(=O)C)C)Cl |
| Canonical SMILES | CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C3(C(C2=CO1)C(C(=O)O3)C(=O)C)C)Cl |
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